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Compound of Interest

Compound Name: FINO2

Cat. No.: B15582668 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
FINO2 is a potent small molecule and a member of the 1,2-dioxolane class of organic

peroxides, recognized for its ability to induce a specific form of regulated cell death known as

ferroptosis.[1][2] It is a valuable tool in cancer research, particularly for studying non-apoptotic

cell death pathways.[2][3] FINO2's mechanism of action is dual-pronged; it indirectly inactivates

glutathione peroxidase 4 (GPX4), a key enzyme that protects cells from lipid peroxidation, and

it directly oxidizes ferrous iron (Fe²⁺).[3][4][5] This combined action leads to the accumulation

of lipid reactive oxygen species (ROS), widespread lipid peroxidation, and ultimately, iron-

dependent cell death.[6][7][8]

FINO2 is selective for some cancer cell lines over non-cancerous cells, making it an attractive

compound for therapeutic investigation.[4] In experimental settings, FINO2 is typically used at

micromolar concentrations to induce ferroptosis in cell culture models.[4] Due to its chemical

nature, FINO2 is highly soluble in dimethyl sulfoxide (DMSO), which is the recommended

solvent for preparing concentrated stock solutions for laboratory use.[4][6][9] When preparing

working solutions for cell-based assays, it is critical to ensure the final concentration of DMSO

is kept low (preferably below 0.1%) to avoid solvent-induced cytotoxicity.[10][11]

Quantitative Data: Properties of FINO2
The following table summarizes the key physical and chemical properties of FINO2.
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Property Value Source(s)

Molecular Formula C₁₅H₂₈O₃ [4]

Molecular Weight 256.38 - 256.4 g/mol [4][6][12]

Appearance Solid [4]

Purity ≥95% - 98% [4][12]

Solubility in DMSO 30 - 51 mg/mL [4][6][9]

Mechanism of Action
Ferroptosis Inducer (GPX4

inhibitor, Iron Oxidizer)
[3][4]

Experimental Protocol: Preparation of FINO2 Stock
Solution (10 mM)
This protocol provides a detailed methodology for preparing a 10 mM stock solution of FINO2
in anhydrous DMSO.

Materials and Equipment
FINO2 solid powder (≥95% purity)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Chemical fume hood

Sterile, nuclease-free microcentrifuge tubes (amber or wrapped in foil)

Sterile, nuclease-free pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves
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Procedure
Pre-calculation of Required Mass:

To prepare a 10 mM stock solution, the required mass of FINO2 must be calculated. The

formula to use is: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular

Weight ( g/mol ) x 1000

For example, to prepare 1 mL of a 10 mM stock solution, using a molecular weight of

256.4 g/mol : Mass (mg) = 0.010 mol/L x 0.001 L x 256.4 g/mol x 1000 = 2.564 mg

Weighing FINO2:

Perform all weighing operations inside a chemical fume hood.

Using a calibrated analytical balance, carefully weigh the calculated amount of FINO2
powder (e.g., 2.564 mg) into a sterile microcentrifuge tube.

Note: If the compound is light-sensitive, use an amber vial or wrap a clear vial in aluminum

foil.[11]

Dissolution in DMSO:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the FINO2 powder. For a 10 mM solution from 2.564 mg of FINO2, this would be 1 mL.

Use fresh DMSO, as absorbed moisture can reduce the solubility of compounds.[9]

Cap the tube securely and vortex gently until the solid is completely dissolved. A clear

solution should be obtained. Visually inspect the solution to ensure no particulates are

present.[11]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

[10]
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Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[10] Protect from light.[6]

Preparation of Working Solutions for Cell Culture
Thaw a single aliquot of the 10 mM FINO2 stock solution at room temperature.

Dilute the stock solution serially in sterile cell culture medium to achieve the desired final

concentration for your experiment (e.g., 10 µM).

Ensure the final concentration of DMSO in the culture medium does not exceed 0.5%, and is

preferably below 0.1%, to prevent solvent toxicity to the cells.[10][11]

For a 1:1000 dilution (e.g., adding 1 µL of 10 mM stock to 1 mL of medium to get a 10 µM

working solution), the final DMSO concentration will be 0.1%.

Always prepare a vehicle control using the same final concentration of DMSO in the culture

medium to account for any effects of the solvent.[10]
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Caption: Mechanism of FINO2-induced ferroptosis via iron oxidation and GPX4 inactivation.

Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing and storing a concentrated FINO2 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15582668?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

